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Compound of Interest

Compound Name: 2-Ethynylterephthalic acid
CAS No.: 1215861-81-6
Cat. No.: B3091052
Get Quote
. J

Executive Safety Summary & Risk Profile

2-Ethynylterephthalic acid (often abbreviated as H2BDC-C=CH or similar in MOF literature)
presents a dual-hazard profile that distinguishes it from standard organic linkers like
terephthalic acid. While it shares the corrosivel/irritant properties of benzoic acid derivatives, the
presence of the terminal alkyne (ethynyl group) introduces specific reactivity concerns
regarding metal compatibility and thermal stability.

Critical Hazard Profile:
e Primary Biological Hazard: Irritant to mucous membranes and upper respiratory tract (H335).
e Physical Hazard: Combustible dust; potential for static charge accumulation during weighing.
o Chemical Reactivity (The "Hidden" Risk): The terminal alkyne proton (

) is weakly acidic but can form explosive metal acetylides upon prolonged contact with

copper, silver, or mercury. Standard brass plumbing or metal spatulas present a non-zero
risk in high-throughput environments.
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Core Hazard Data Table

Parameter Specification Operational Implication

) Off-white to pale yellow High inhalation risk; requires
Physical State )
powder static control.

Standard PPE is insufficient;

Signal Word WARNING ) ) )
engineering controls required.
Skin/Eye/Respiratory Irritant.[1]
GHS Codes H315, H319, H335 2]
N Solvents facilitate transdermal
Solubility DMSO, DMF, DMAc ) )
permeation of the toxin.
Strong oxidizers, Cu/Ag/Hg Do not use metal spatulas

Incompatibilities o
alloys containing copper/brass.

Personal Protective Equipment (PPE) Matrix

As a Senior Scientist, | strongly advise against a "one-size-fits-all" PPE approach. The risk
profile changes drastically once the solid powder is dissolved in high-dipole aprotic solvents
(like DMF), which are common in Metal-Organic Framework (MOF) synthesis.

Tier 1: Solid Handling (Weighing & Transfer)

e Respiratory:NIOSH N95 (minimum) or P100 respirator if handling >5g outside a fume hood.
Preferred: Handle strictly inside a certified chemical fume hood.

e Dermal: Single-layer Nitrile gloves (min 0.11 mm thickness).

e Ocular: ANSI Z87.1 Chemical Splash Goggles. Safety glasses are insufficient due to the fine
particle size of the powder.

Tier 2: Solution Handling (Solvated in DMF/DMSO)

e The Risk: DMF (N,N-Dimethylformamide) rapidly penetrates standard nitrile gloves and acts
as a carrier, dragging the 2-Ethynylterephthalic acid through the skin barrier.

e Dermal Upgrade (MANDATORY):
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o Option A: Laminate film gloves (e.g., Silver Shield™).

o Option B (Dexterity focus): Double-gloving method. Inner layer: Laminate/PE; Outer layer:
Nitrile (for grip). Change outer gloves immediately upon splash.

» Respiratory: Fume hood is mandatory. N95 masks provide zero protection against DMF

vapors.

Visualization: PPE Decision Logic

The following diagram illustrates the decision workflow for selecting the correct PPE based on
the physical state of the reagent.
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Start: Reagent Handling

Check Physical State

[ Solid / Powder j Solvated (DMF/DMSO)

Tier 1 PPE: Tier 2 PPE:
Nitrile Gloves (0.11mm) Laminate/Barrier Gloves
Splash Goggles (Nitrile is permeable!)
Fume Hood (Dust Control) Fume Hood (Vapor Control)

Proceed with Experiment
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Figure 1: Decision matrix for PPE selection. Note the critical escalation to barrier gloves when

solvents are introduced.

Operational Protocol: Safe Handling Workflow
Phase A: Weighing & Static Control

Organic linkers with alkyne tails are prone to static charging, which causes powder to "fly" and

adhere to glove surfaces.
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» Engineering Control: Use an ionizing blower or anti-static gun inside the balance enclosure.

e Tool Selection: Use ceramic or high-grade stainless steel (316L) spatulas. Avoid brass or
lower-grade alloys to prevent trace acetylide formation over time.

e Technique: Weigh into a glass scintillation vial or weighing boat. Do not weigh directly into
the reaction vessel if it requires narrow-neck transfer (funnel clogging risk).

Phase B: Solubilization

e Solvent Addition: Add solvent (DMF/DMSO) slowly down the side of the vessel to minimize
dust lofting.

 Dissolution: 2-Ethynylterephthalic acid may require mild sonication. Ensure the sonication
bath water is at ambient temperature to prevent thermal degradation of the alkyne.

Waste Management & Decontamination

Disposal of this compound requires specific attention to the "Alkyne Rule" to prevent
infrastructure damage or explosion hazards.

The "Alkyne Rule" for Disposal

NEVER pour alkyne-containing solutions down the drain. Aside from environmental regulations,
the formation of copper acetylides in copper plumbing traps is a known laboratory explosion
hazard.

Disposal Protocol:

e Segregation: Collect all waste in a dedicated "Organic Acid - Halogen Free" carboy.
e Labeling: Clearly mark the tag with "Contains Terminal Alkynes - NO METALS."

o Spill Cleanup:

o Solid Spill: Do not sweep dry (dust hazard). Cover with wet paper towels (water/ethanol),
then wipe up.
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o Solution Spill: Absorb with vermiculite or sand. Do not use paper towels for DMF spills if
possible (fire hazard in trash); use inert absorbents.

Visualization: Waste Stream Logic
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Figure 2: Waste segregation logic to prevent acetylide formation in waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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